6-(Cyclohexyloxy)nicotinic acid
Cat. No. B3037630
Key on ui cas rn:
509101-15-9
M. Wt: 221.25 g/mol
InChI Key: SYZZLPCJWMJIAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08895733B2
Procedure details
6-Chloronicotinic acid (0.500 g, 3.17 mmol), powdered potassium hydroxide (0.712 g, 12.69 mmol) and cyclohexanol (0.636 g, 6.35 mmol) were combined in DMSO (12 mL) and heated in a sealed tube to 100 C for 18 h and then to 120 C for 21 h. The mixture was acidified to pH 1 by adding 2M hydrochloric acid. The mixture was then left to stand at room temperature overnight and the resultant precipitate filtered off, washed with water and dried under vacuum to afford the title compound as a cream solid (0.389 g, 55%). 1H NMR (500 MHZ, MeOH-d4) δ ppm 8.76 (1H, d), 8.19 (1H, dd), 6.79 (1H, d), 5.11 (1H, m), 2.03 (2H, m), 1.83 (2H, m), 1.64 (1H, m), 1.56 (2H, m), 1.47 (2H, m) and 1.38 (1H, m).
Name
Yield
55%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][N:3]=1.[OH-].[K+].[CH:13]1([OH:19])[CH2:18][CH2:17][CH2:16][CH2:15][CH2:14]1.Cl>CS(C)=O>[CH:13]1([O:19][C:2]2[N:3]=[CH:4][C:5]([C:6]([OH:8])=[O:7])=[CH:9][CH:10]=2)[CH2:18][CH2:17][CH2:16][CH2:15][CH2:14]1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0.5 g
|
|
Type
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reactant
|
|
Smiles
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ClC1=NC=C(C(=O)O)C=C1
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Step Two
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Name
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|
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Quantity
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0.712 g
|
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Type
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reactant
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Smiles
|
[OH-].[K+]
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Step Three
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Name
|
|
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Quantity
|
0.636 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(CCCCC1)O
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
Cl
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Step Five
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Name
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|
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Quantity
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12 mL
|
|
Type
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solvent
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Smiles
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CS(=O)C
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Conditions
Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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heated in a sealed tube to 100 C for 18 h
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|
Duration
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18 h
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WAIT
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Type
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WAIT
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|
Details
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The mixture was then left
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WAIT
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Type
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WAIT
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|
Details
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to stand at room temperature overnight
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Duration
|
8 (± 8) h
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FILTRATION
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Type
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FILTRATION
|
|
Details
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the resultant precipitate filtered off
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WASH
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Type
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WASH
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|
Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried under vacuum
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Outcomes
Product
Details
Reaction Time |
21 h |
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Name
|
|
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Type
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product
|
|
Smiles
|
C1(CCCCC1)OC1=CC=C(C=N1)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.389 g | |
| YIELD: PERCENTYIELD | 55% | |
| YIELD: CALCULATEDPERCENTYIELD | 55.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
